N-[4-(ethylthio)phenyl]-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(4-ethylsulfanylphenyl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H19NO3S/c1-3-22-14-10-8-13(9-11-14)18-17(19)12-21-16-7-5-4-6-15(16)20-2/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: BFDOEPJZKNDZGI-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

N-[4-(ethylthio)phenyl]-2-(2-methoxyphenoxy)acetamide, also known as ETPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ETPA is a member of the acetamide family of compounds, which are widely used in pharmaceuticals and other industries. In

Mechanism of Action

The mechanism of action of N-[4-(ethylthio)phenyl]-2-(2-methoxyphenoxy)acetamide is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of protein kinase C, which is involved in cell proliferation and survival. This compound has also been shown to activate the adenosine monophosphate-activated protein kinase pathway, which is involved in energy metabolism and cell survival.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, modulation of neurotransmitter release, and anti-inflammatory and anti-oxidant effects. This compound has also been shown to have potential effects on glucose metabolism and insulin sensitivity, which may be relevant in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(ethylthio)phenyl]-2-(2-methoxyphenoxy)acetamide in lab experiments is its relatively low toxicity compared to other compounds that have similar effects. This compound has also been shown to be stable under a variety of conditions, which makes it a useful tool for studying various biological processes. One limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for research on N-[4-(ethylthio)phenyl]-2-(2-methoxyphenoxy)acetamide. One area of interest is the development of new synthesis methods that are more efficient and scalable. Another area of interest is the identification of new biological targets for this compound, which could lead to the development of new therapies for various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on various biological processes.

Scientific Research Applications

N-[4-(ethylthio)phenyl]-2-(2-methoxyphenoxy)acetamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and cardiovascular disease. In cancer research, this compound has been shown to inhibit the growth of tumor cells and induce apoptosis, or programmed cell death. In neuroscience, this compound has been studied for its potential neuroprotective effects and its ability to modulate neurotransmitter release. In cardiovascular disease, this compound has been shown to have anti-inflammatory and anti-oxidant effects, which may be beneficial in the treatment of atherosclerosis and other cardiovascular conditions.